Cas no 380626-11-9 (1-(Benzylcarbamothioyl)-N-(4-chlorophenyl)formamide)

• Product Name: 1-(Benzylcarbamothioyl)-N-(4-chlorophenyl)formamide
• CAS No: 380626-11-9
• MF: C₁₅H₁₃ClN₂OS
• MW: 304.794521093369
• CID: 5699812
• PubChem ID: 822035
• Update Time: 2025-06-25

1-(Benzylcarbamothioyl)-N-(4-chlorophenyl)formamide Chemical and Physical Properties

Names and Identifiers

• 2-(BENZYLAMINO)-N-(4-CHLOROPHENYL)-2-THIOXOACETAMIDE
• SR-01000309689
• Oprea1_517047
• 1-(benzylcarbamothioyl)-N-(4-chlorophenyl)formamide
• AKOS003946345
• JS-1958
• 2-(benzylamino)-N-(4-chlorophenyl)-2-sulfanylideneacetamide
• AA-768/40918549
• 380626-11-9
• SR-01000309689-1
• 1-(Benzylcarbamothioyl)-N-(4-chlorophenyl)formamide

• Inchi： 1S/C15H13ClN2OS/c16-12-6-8-13(9-7-12)18-14(19)15(20)17-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,17,20)(H,18,19)
• InChI Key： BKBBBVJIROAFPF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C(NCC1C=CC=CC=1)=S)=O

Computed Properties

• Exact Mass: 304.0437119g/mol
• Monoisotopic Mass: 304.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 73.2Ų

Additional information on 1-(Benzylcarbamothioyl)-N-(4-chlorophenyl)formamide

Introduction to 1-(Benzylcarbamothioyl)-N-(4-chlorophenyl)formamide (CAS No. 380626-11-9) and Its Emerging Applications in Chemical Biology

1-(Benzylcarbamothioyl)-N-(4-chlorophenyl)formamide, identified by the CAS number 380626-11-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of benzylcarbamothioyl derivatives, which are known for their versatile applications in medicinal chemistry and pharmacological research. The presence of both carbamothioyl and chlorophenyl groups in its molecular structure endows it with distinct reactivity and potential biological activity, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular framework of 1-(Benzylcarbamothioyl)-N-(4-chlorophenyl)formamide consists of a benzylcarbamothioyl moiety linked to a formamide group, with the latter further substituted with a 4-chlorophenyl ring. This specific arrangement not only contributes to its stability but also enhances its interactions with biological targets. The chlorophenyl group, in particular, is a common pharmacophore that has been extensively studied for its role in modulating enzyme activity and receptor binding. In recent years, there has been a surge in research focusing on chlorinated aromatic compounds due to their ability to exhibit potent pharmacological effects at low concentrations.

One of the most compelling aspects of 1-(Benzylcarbamothioyl)-N-(4-chlorophenyl)formamide is its potential as a lead compound in drug discovery. The carbamothioyl group introduces a polar sulfur atom, which can participate in hydrogen bonding and hydrophobic interactions, thereby influencing the compound's solubility and bioavailability. This feature makes it an attractive candidate for designing molecules that can effectively penetrate biological membranes and reach their intended targets. Furthermore, the formamide group can serve as a hinge region, allowing for conformational flexibility that is crucial for binding to macromolecular targets such as proteins and enzymes.

In the context of current research, 1-(Benzylcarbamothioyl)-N-(4-chlorophenyl)formamide has been explored for its potential applications in modulating inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including cancer, autoimmune disorders, and metabolic syndromes. Recent studies have demonstrated that benzylcarbamothioyl derivatives can inhibit key inflammatory enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. The chlorophenyl substituent may further enhance these inhibitory effects by improving binding affinity to the active sites of these enzymes.

Another area where 1-(Benzylcarbamothioyl)-N-(4-chlorophenyl)formamide shows promise is in the development of anticancer agents. Cancer cells often exhibit altered metabolic pathways and signaling networks, making them highly dependent on specific molecular targets for survival and proliferation. By leveraging the structural features of this compound, researchers have designed derivatives that can selectively inhibit kinases and other enzymes overexpressed in tumor cells. For instance, modifications to the benzylcarbamothioyl moiety have been shown to enhance binding to tyrosine kinases, which are critical drivers of cancer cell growth and angiogenesis.

The synthesis of 1-(Benzylcarbamothioyl)-N-(4-chlorophenyl)formamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the carbamothioyl group through nucleophilic substitution or condensation reactions. Subsequent introduction of the 4-chlorophenyl ring is achieved through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic strategies highlight the compound's versatility as a building block for more complex molecules.

From a computational chemistry perspective, 1-(Benzylcarbamothioyl)-N-(4-chlorophenyl)formamide has been subjected to detailed molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided insights into how different parts of the molecule contribute to its overall activity. For example, computational analysis has revealed that the sulfur atom in the carbamothioyl group plays a crucial role in stabilizing hydrogen bonds with polar residues in protein active sites. Similarly, the chlorophenyl ring has been found to engage in hydrophobic interactions that enhance binding affinity.

The pharmacokinetic properties of 1-(Benzylcarbamothioyl)-N-(4-chlorophenyl)formamide are also subjects of intense investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have indicated that it exhibits moderate solubility in both aqueous and lipid environments, suggesting good oral bioavailability. Additionally, preliminary data suggest that it undergoes metabolic degradation via cytochrome P450 enzymes, which could influence its half-life and systemic exposure.

In conclusion,1-(Benzlylcarbamthiolyl)-N(4-ChIorophenyI)fbrmarnide (CAS No 380626-11-9) represents an exciting avenue for innovation in chemical biology Its unique structural features make it suitable for designing molecules with targeted biological activity particularly those aimed at modulating inflammatory pathways or inhibiting cancer-related enzymatic processes Further research into its synthesis pharmacology ADME properties will undoubtedly uncover new opportunities for therapeutic applications